Cas no 2381486-17-3 ((2S)-2-(2R)-2-{(tert-butoxy)carbonylamino}propanamido-4-methylpentanoic acid)

• Product Name: (2S)-2-(2R)-2-{(tert-butoxy)carbonylamino}propanamido-4-methylpentanoic acid
• CAS No: 2381486-17-3
• MF: C₁₄H₂₆N₂O₅
• MW: 302.366644382477
• CID: 6250193
• PubChem ID: 146155814
• Update Time: 2025-05-20

(2S)-2-(2R)-2-{(tert-butoxy)carbonylamino}propanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2R)-2-{(tert-butoxy)carbonylamino}propanamido-4-methylpentanoic acid
• (2S)-4-Methyl-2-[[(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoyl]amino]pentanoic acid
• EN300-12464638
• 2381486-17-3
• (2S)-2-[(2R)-2-{[(tert-butoxy)carbonyl]amino}propanamido]-4-methylpentanoic acid

• Inchi： 1S/C14H26N2O5/c1-8(2)7-10(12(18)19)16-11(17)9(3)15-13(20)21-14(4,5)6/h8-10H,7H2,1-6H3,(H,15,20)(H,16,17)(H,18,19)/t9-,10+/m1/s1
• InChI Key： CJTAAOMGZFNNHS-ZJUUUORDSA-N
• SMILES： O(C(N[C@H](C)C(N[C@H](C(=O)O)CC(C)C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 302.18417193g/mol
• Monoisotopic Mass: 302.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(2R)-2-{(tert-butoxy)carbonylamino}propanamido-4-methylpentanoic acid

Introduction to (2S)-2-(2R)-2-{(tert-butoxy)carbonylamino}propanamido-4-methylpentanoic Acid (CAS No. 2381486-17-3)

Compound with the CAS number 2381486-17-3 and the product name (2S)-2-(2R)-2-{(tert-butoxy)carbonylamino}propanamido-4-methylpentanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex stereochemical configuration and functional groups, has garnered considerable attention due to its potential applications in drug development and biochemical research.

The molecular structure of this compound features a chiral center at the (2S) position, which is critical for its biological activity. The presence of a tert-butoxy carbonyl group further enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The combination of these structural elements contributes to its unique pharmacological properties, which have been the subject of extensive research in recent years.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage advanced chemical scaffolds to improve efficacy and reduce side effects. The compound (2S)-2-(2R)-2-{(tert-butoxy)carbonylamino}propanamido-4-methylpentanoic acid fits well within this paradigm, as it embodies the principles of rational drug design and stereochemical control. Its potential applications span across multiple therapeutic areas, including oncology, immunology, and neurology.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The (tert-butoxy)carbonylamino group provides a protected amine functionality that can be selectively deprotected under mild conditions, allowing for further functionalization. This characteristic makes it an invaluable asset in multi-step synthetic routes, where precise control over reaction conditions is essential.

The chiral nature of the compound also underscores its importance in developing enantiomerically pure drugs. In pharmaceuticals, enantiomeric purity is crucial because different enantiomers of a molecule can exhibit vastly different biological activities. The stereochemical configuration at the (2S) position in this compound ensures that it can be used to produce enantiomerically enriched derivatives with enhanced therapeutic potential.

Recent studies have highlighted the compound's potential in modulating biological pathways associated with inflammation and immune response. By targeting specific enzymes and receptors, it has been shown to exhibit anti-inflammatory properties in preclinical models. These findings are particularly relevant given the increasing recognition of inflammation as a key factor in various chronic diseases.

The synthesis of this compound involves sophisticated organic reactions that showcase the latest advancements in synthetic methodology. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high yields and enantiomeric purity. These methodologies not only highlight the technical prowess of modern chemical synthesis but also demonstrate the feasibility of producing complex molecules on an industrial scale.

The pharmacokinetic profile of (2S)-2-(2R)-2-{(tert-butoxy)carbonylamino}propanamido-4-methylpentanoic acid has also been extensively studied. Its solubility, stability, and metabolic pathways have been characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into how the compound behaves within biological systems, which is essential for optimizing its therapeutic use.

In conclusion, the compound with CAS number 2381486-17-3 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with its potential applications in drug development, make it a promising candidate for further research and clinical investigation. As our understanding of biological mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.